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Compound of Interest

Compound Name: D-ornithine

Cat. No.: B1583779

Essential Safety and Handling Guide for D-
Ornithine

This guide provides comprehensive safety and logistical information for handling D-ornithine in
a laboratory setting. Adherence to these procedures is crucial for ensuring the safety of all
personnel and maintaining a secure research environment.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling D-ornithine to
minimize exposure and ensure personal safety.[1][2]
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PPE Component

Specification

Purpose

Eye Protection

Chemical safety goggles or
glasses conforming to OSHA's
29 CFR 1910.133 or European
Standard EN166.[3][4]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Appropriate chemical-resistant

gloves (e.g., nitrile).

Prevents direct skin contact
with the compound.[3][4]

Body Protection

Laboratory coat or other

suitable protective clothing.

Protects skin and personal

clothing from contamination.[3]

[4]

Respiratory Protection

Generally not required under
normal use with adequate
ventilation.[3] If dust formation
is likely, a NIOSH-approved
N95 respirator or particle filter

is recommended.[5][6]

Minimizes the inhalation of

airborne particles.

Operational Plan for Handling D-Ornithine

A systematic workflow is essential for the safe handling of D-ornithine from receipt to storage.
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Caption: Operational Workflow for Handling D-Ornithine.

Procedural Steps:
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e Pre-Handling:
o Receiving: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store the container in a cool, dry, and well-ventilated place.[3][6] Ensure the
container is tightly closed to prevent contamination and moisture absorption.[3]

e Handling:

o Ventilation: Always handle D-ornithine in a well-ventilated area or under a chemical fume
hood to minimize inhalation exposure.[4][6]

o PPE: Before handling, put on all required personal protective equipment as detailed in the
table above.

o Dispensing: D-ornithine is a white, odorless powder.[3] When weighing or transferring the
powder, do so carefully to avoid creating dust.[3][4] Avoid direct contact with skin, eyes,
and clothing.[3]

o Hygiene: Do not eat, drink, or smoke in the area where D-ornithine is being handled.[6]
e Post-Handling:

o Cleaning: Thoroughly clean the work surfaces and any equipment used during the
process.

o Hand Washing: Wash your hands thoroughly with soap and water after handling is
complete.[4][6]

o Waste: Segregate all contaminated materials, including gloves, wipes, and empty
containers, for proper disposal.

Disposal Plan

Proper disposal of D-ornithine and associated contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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Caption: Disposal Workflow for D-Ornithine Waste.
Disposal Guidelines:

» Waste Segregation: Collect excess D-ornithine and any materials contaminated during
handling (e.g., gloves, wipes, pipette tips) in separate, clearly labeled, and sealed
containers.

e Environmental Protection: Do not allow the material to be released into the environment.[3]

e Regulatory Compliance: Dispose of the waste in accordance with all applicable federal,
state, and local environmental regulations. It is recommended to use a licensed professional
waste disposal service.[7]

First Aid and Emergency Procedures

In the event of exposure, follow these immediate first-aid measures:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][4] Seek medical attention.
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o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[3][4] Get medical attention if irritation
develops.

 Inhalation: Move the exposed individual to fresh air.[3][4] If breathing is difficult, provide
oxygen. If symptoms persist, seek medical attention.

 Ingestion: Do not induce vomiting. Clean the mouth with water and then drink plenty of water.
[3] Seek medical attention if you feel unwell.

o Spills: In case of a spill, wear appropriate PPE, sweep up the solid material, and place it in a
suitable container for disposal.[3] Avoid generating dust during cleanup.[4] Ensure the area is
well-ventilated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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